[2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate

• IUPAC Name: [2-[1-(4-ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate
• InChI: InChI=1S/C22H27NO4/c1-4-17-6-10-19(11-7-17)16(3)23-21(24)14-27-22(25)15-26-20-12-8-18(5-2)9-13-20/h6-13,16H,4-5,14-15H2,1-3H3,(H,23,24)
• InChI Key: NPHOVMJWLLCUIA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=O)COC(=O)COC2=CC=C(C=C2)CC
• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol

Description

[2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate, also known as EPOA, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a derivative of ethylphenidate, a psychostimulant drug used for the treatment of attention deficit hyperactivity disorder (ADHD). EPOA has been found to have potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

[2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate acts as a dopamine reuptake inhibitor, which means that it prevents the reuptake of dopamine in the brain. This leads to an increase in the concentration of dopamine in the synapse, which can have various effects on the brain and body.
Biochemical and Physiological Effects:
[2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can lead to increased motivation, improved cognitive function, and enhanced mood. [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate has also been found to increase the levels of norepinephrine and serotonin in the brain, which can have similar effects.

Advantages and Limitations for Lab Experiments

[2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate has several advantages for lab experiments. It is a potent dopamine reuptake inhibitor, which makes it a useful tool for studying the role of dopamine in the brain. [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate has some limitations as well. It has a short half-life, which means that its effects are relatively short-lived. Additionally, [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate has not been extensively studied for its potential side effects, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate. One potential direction is the development of [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate-based drugs for the treatment of neuropsychiatric disorders. Another direction is the study of [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate's effects on other neurotransmitters in the brain, such as glutamate and GABA. Additionally, further research is needed to determine the safety and potential side effects of [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate.

Synthesis Methods

The synthesis of [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate involves the reaction of ethylphenidate with 4-ethylphenol and chloroacetyl chloride in the presence of a base. This reaction leads to the formation of [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate, which is then purified through recrystallization.

Scientific Research Applications

[2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate has been extensively studied for its potential applications in medicinal chemistry and neuroscience. It has been found to have significant binding affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This property makes [2-[1-(4-Ethylphenyl)ethylamino]-2-oxoethyl] 2-(4-ethylphenoxy)acetate a potential candidate for the development of drugs for the treatment of ADHD, depression, and other neuropsychiatric disorders.